Cas no 126026-21-9 (4H-1-Benzopyran-4-one,2,3-dihydro-3,5,7-trihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2R,3R)-)

• Product Name: 4H-1-Benzopyran-4-one,2,3-dihydro-3,5,7-trihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2R,3R)-
• CAS No: 126026-21-9
• MF: C₂₅H₂₈O₆
• MW: 424.486227989197
• CID: 208442
• Update Time: 2024-03-01

4H-1-Benzopyran-4-one,2,3-dihydro-3,5,7-trihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2R,3R)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-3,5,7-trihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2R,3R)-
• 4H-1-Benzopyran-4-one,2,3-dihydro-3,5,7-trihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(
• (2R,3R)-Lespedezaflavanone C
• 4H-1-Benzopyran-4-one,2,3-dihydro-3,5,7-trihydroxy-2-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-8-(3-methyl-2-butenyl)-,(2R,3R)- (9CI)
• 4H-1-Benzopyran-4-one,2,3-dihydro-3,5,7-trihydroxy-2-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-8-(3-methyl-2-butenyl)-,(2R-trans)-
• Lespedezaflavanone C
• 4H-1-Benzopyran-4-one, 2,3-dihydro-3,5,7-trihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-, (2R,3R)-

• Inchi： 1S/C25H28O6/c1-13(2)5-7-15-11-16(8-10-18(15)26)24-23(30)22(29)21-20(28)12-19(27)17(25(21)31-24)9-6-14(3)4/h5-6,8,10-12,23-24,26-28,30H,7,9H2,1-4H3/t23-,24+/m0/s1
• InChI Key： WFHBGCVPESHDKZ-BJKOFHAPSA-N
• SMILES： [C@H]1(C2=CC=C(O)C(C/C=C(/C)\C)=C2)OC2=C(C/C=C(/C)\C)C(O)=CC(O)=C2C(=O)[C@@H]1O

Computed Properties

• Exact Mass: 424.18864
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• XLogP3: 3.701

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Melting Point: 161-163 °C
• Boiling Point: 671.4±55.0 °C(Predicted)
• PSA: 107.22
• pka: 7.53±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-prenylated flavanones